molecular formula C15H11NO4 B15398529 3-(o-Nitrophenyl)-2-phenylacrylic acid

3-(o-Nitrophenyl)-2-phenylacrylic acid

Cat. No.: B15398529
M. Wt: 269.25 g/mol
InChI Key: YLWQPIVSPODKCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(o-Nitrophenyl)-2-phenylacrylic acid is a substituted acrylic acid derivative featuring a nitro group (-NO₂) at the ortho position of one phenyl ring and a second phenyl group at the α-carbon of the acrylic acid backbone. The ortho-nitro substitution likely influences steric and electronic characteristics, distinguishing it from meta- or para-substituted counterparts .

Properties

Molecular Formula

C15H11NO4

Molecular Weight

269.25 g/mol

IUPAC Name

3-(2-nitrophenyl)-2-phenylprop-2-enoic acid

InChI

InChI=1S/C15H11NO4/c17-15(18)13(11-6-2-1-3-7-11)10-12-8-4-5-9-14(12)16(19)20/h1-10H,(H,17,18)

InChI Key

YLWQPIVSPODKCB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=CC2=CC=CC=C2[N+](=O)[O-])C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Substituent Position Effects

  • Ortho vs. Para-Nitro Substitution: Crystal Symmetry: Derivatives like 3-(4-nitrophenyl)-2-phenylacrylic acid (para-nitro) form noncentrosymmetric crystals due to supramolecular symmetry changes, which are critical for nonlinear optical materials. The ortho-nitro analog may lack this property due to steric hindrance and altered intermolecular interactions . Hydrogen Bonding: Ortho-substituted nitro groups may favor intramolecular hydrogen bonding (e.g., between -NO₂ and -COOH), reducing melting points compared to para-substituted analogs, which exhibit stronger intermolecular H-bonding and higher melting points .
  • Methoxy and Hydroxyl Substitutions :

    • 3-(o-Methoxyphenyl)-2-phenylacrylic acid (m.p. 185–187°C) and 3-(3-ethoxy-4-hydroxyphenyl)-2-phenylacrylic acid demonstrate how electron-donating groups (e.g., -OCH₃, -OH) enhance solubility and alter reactivity. These substitutions reduce acidity compared to nitro-substituted derivatives .

Comparative Data Table

Compound Name Substituent Position Molecular Formula Molecular Weight Melting Point (°C) Key Properties/Applications
3-(o-Nitrophenyl)-2-phenylacrylic acid o-NO₂ C₁₅H₁₁NO₄ 269.25* Not reported Potential anticancer agent
3-(4-Nitrophenyl)-2-phenylacrylic acid p-NO₂ C₁₅H₁₁NO₄ 269.25 Not reported Noncentrosymmetric crystals
3-(o-Methoxyphenyl)-2-phenylacrylic acid o-OCH₃ C₁₆H₁₄O₃ 254.28 185–187 Ligand in coordination chemistry
3-(3-Ethoxy-4-hydroxyphenyl)-2-phenylacrylic acid 3-OCH₂CH₃, 4-OH C₁₇H₁₆O₄ 284.31 Not reported Solubility-enhanced derivatives
3-(4-Hydroxyphenyl)-2-phenylacrylic acid p-OH C₁₅H₁₂O₃ 240.25 Not reported Discontinued metabolite studies

*Molecular weight inferred from 3-(3-nitrophenyl)-2-phenylacrylic acid data .

Key Research Findings

  • For example, 3-(4-chlorophenyl)-2-phenylacrylic acid is synthesized in higher yields (Method 1, 6 hours at 90°C) than ortho-nitro derivatives .
  • Optoelectronic Potential: Para-nitro derivatives exhibit noncentrosymmetric crystal packing, making them candidates for second-harmonic generation (SHG) materials. Ortho derivatives are less likely to show this behavior .
  • Thermal Stability : Compounds with intermolecular H-bonding (e.g., para-nitro, 4-hydroxy) have higher melting points than those with intramolecular H-bonding (e.g., ortho-nitro, 2-methoxy) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.